6-(Piperazin-1-yl)pyridazin-3-ol hydrochloride
Overview
Description
6-(Piperazin-1-yl)pyridazin-3-ol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It is a heterocyclic compound that contains a pyridazine ring and a piperazine ring. The hydrochloride salt of this compound is commonly used in research studies due to its high solubility in water.
Scientific Research Applications
I have conducted a search for the scientific research applications of “6-(Piperazin-1-yl)pyridazin-3-ol hydrochloride”. However, the available information is limited and does not provide a comprehensive list of six to eight unique applications. Below are some potential applications based on the related compounds and derivatives found in the search results:
Pharmacological Research
This compound may be explored for its potential pharmacological effects. Derivatives of pyridazinone, which is structurally related, have been recognized for their inotropic and vasodilator properties .
Chemical Synthesis
Compounds with similar structures have been used in chemical synthesis as dipolarophiles for pyridine N-imine . This suggests potential use in synthetic chemistry for creating novel compounds.
Biological Studies
Related pyridazine and pyridazinone derivatives have shown biological activity, which could imply that “6-(Piperazin-1-yl)pyridazin-3-ol hydrochloride” might be useful in biological studies .
Anti-Tubercular Activity
There has been research into similar compounds for their anti-tubercular activity against Mycobacterium tuberculosis , indicating a possible application in the development of anti-tubercular agents.
properties
IUPAC Name |
3-piperazin-1-yl-1H-pyridazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O.ClH/c13-8-2-1-7(10-11-8)12-5-3-9-4-6-12;/h1-2,9H,3-6H2,(H,11,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXZIGVZPBUVJMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NNC(=O)C=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Piperazin-1-yl)pyridazin-3-ol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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